Cas no 2137032-47-2 ((1R)-3-methyl-1-(5-methyl-1-benzofuran-2-yl)butan-1-amine)

• Product Name: (1R)-3-methyl-1-(5-methyl-1-benzofuran-2-yl)butan-1-amine
• CAS No: 2137032-47-2
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6564319
• PubChem ID: 165846981
• Update Time: 2025-10-15

(1R)-3-methyl-1-(5-methyl-1-benzofuran-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-745331
• 2137032-47-2
• (1R)-3-methyl-1-(5-methyl-1-benzofuran-2-yl)butan-1-amine

• Inchi： 1S/C14H19NO/c1-9(2)6-12(15)14-8-11-7-10(3)4-5-13(11)16-14/h4-5,7-9,12H,6,15H2,1-3H3/t12-/m1/s1
• InChI Key： BFTLJSRSJQBQRH-GFCCVEGCSA-N
• SMILES： O1C2C=CC(C)=CC=2C=C1[C@@H](CC(C)C)N

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2Ų

Additional information on (1R)-3-methyl-1-(5-methyl-1-benzofuran-2-yl)butan-1-amine

Comprehensive Overview of (1R)-3-methyl-1-(5-methyl-1-benzofuran-2-yl)butan-1-amine (CAS No. 2137032-47-2): Properties, Applications, and Research Insights

The compound (1R)-3-methyl-1-(5-methyl-1-benzofuran-2-yl)butan-1-amine (CAS No. 2137032-47-2) is a chiral amine derivative featuring a benzofuran core structure. Its unique stereochemistry and functional groups make it a subject of interest in pharmaceutical and materials science research. The 5-methyl-1-benzofuran-2-yl moiety contributes to its aromatic stability, while the (1R)-3-methylbutan-1-amine side chain introduces chirality, a critical factor in drug design. Researchers often explore such compounds for their potential in modulating biological targets, given the prevalence of benzofuran derivatives in bioactive molecules.

In recent years, the demand for chiral amines like (1R)-3-methyl-1-(5-methyl-1-benzofuran-2-yl)butan-1-amine has surged due to their applications in asymmetric synthesis and enantioselective catalysis. The compound’s CAS No. 2137032-47-2 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. Its structural features align with trends in green chemistry, as researchers seek sustainable methods to synthesize such scaffolds. Questions like *"How to synthesize (1R)-3-methyl-1-(5-methyl-1-benzofuran-2-yl)butan-1-amine?"* or *"What are the spectroscopic properties of CAS 2137032-47-2?"* are common in scientific forums, highlighting its methodological importance.

The benzofuran unit in this compound is notable for its electron-rich nature, which influences its reactivity in photochemical or electrochemical studies. This property ties into broader discussions about organic electronic materials, a hot topic in renewable energy research. Additionally, the chiral amine functionality is pivotal for designing enzyme inhibitors or receptor modulators, addressing queries such as *"Can CAS 2137032-47-2 act as a dopamine receptor ligand?"*—a trending subject in neuroscience.

From a synthetic perspective, (1R)-3-methyl-1-(5-methyl-1-benzofuran-2-yl)butan-1-amine exemplifies the challenges and innovations in stereocontrolled synthesis. Techniques like enzymatic resolution or transition-metal catalysis are often debated for such molecules. The compound’s CAS No. 2137032-47-2 also appears in patents related to flavor enhancers and fragrance intermediates, linking it to consumer goods industries. This multidisciplinary relevance ensures its visibility in SEO-optimized content, with keywords like "benzofuran-based amines" or "chiral building blocks for drug discovery" driving traffic.

In conclusion, (1R)-3-methyl-1-(5-methyl-1-benzofuran-2-yl)butan-1-amine represents a versatile scaffold bridging medicinal chemistry and materials science. Its CAS No. 2137032-47-2 serves as a gateway for researchers exploring structure-activity relationships or sustainable synthesis routes. As interest in bioactive heterocycles grows, this compound will likely remain a focal point in both scholarly and industrial discourse.